Cas no 1384264-86-1 (Ethyl 4-(imidazo[1,2-A]pyridin-3-YL)benzoate)

• Product Name: Ethyl 4-(imidazo[1,2-A]pyridin-3-YL)benzoate
• CAS No: 1384264-86-1
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 4815789
• Update Time: 2025-10-31

Ethyl 4-(imidazo[1,2-A]pyridin-3-YL)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(IMIDAZO[1,2-A]PYRIDIN-3-YL)BENZOATE
• 4-(Imidazo[1,2-a]pyridine-3-yl)benzoic acid ethyl ester
• Ethyl 4-(imidazo[1,2-A]pyridin-3-YL)benzoate

• Inchi： 1S/C16H14N2O2/c1-2-20-16(19)13-8-6-12(7-9-13)14-11-17-15-5-3-4-10-18(14)15/h3-11H,2H2,1H3
• InChI Key： IGINPAHLBPBZRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1=CN=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 266.106
• Monoisotopic Mass: 266.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 4-(imidazo[1,2-A]pyridin-3-YL)benzoate

Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate (CAS No. 1384264-86-1): A Multifaceted Compound in Modern Chemical Biology

Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate, identified by its unique Chemical Abstracts Service Number (CAS No. 1384264-86-1), is a compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic benzoate derivative exhibits a complex molecular architecture, featuring an imidazo[1,2-A]pyridine core linked to a benzoic acid moiety via an ethyl ester group. Such structural features make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The imidazo[1,2-A]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with multiple biological targets. This particular derivative has been extensively studied for its potential role in modulating enzyme activity and receptor binding. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interaction profiles of this compound with target proteins, providing valuable insights into its mechanism of action.

One of the most intriguing aspects of Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate is its dual functionality. The benzoate group not only contributes to the compound's solubility and bioavailability but also serves as a platform for further chemical modifications. This flexibility has enabled the synthesis of numerous analogs, each with distinct pharmacological properties. For instance, modifications at the imidazo[1,2-A]pyridine ring have been shown to alter binding kinetics and selectivity, making this compound a versatile tool for drug discovery.

Recent studies have highlighted the potential of Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate in addressing inflammatory and immunological disorders. The compound has demonstrated inhibitory activity against several key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly relevant given the rising prevalence of chronic inflammatory conditions worldwide. Moreover, preclinical trials have indicated that this derivative exhibits low toxicity profiles, suggesting its safety for further development into therapeutic agents.

The synthetic pathways for Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate have been optimized to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the process. These methods not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

In addition to its pharmaceutical applications, Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate has shown promise in material science and agrochemical research. Its unique structural properties make it an excellent candidate for developing novel polymers and coatings with enhanced durability and functionality. Furthermore, derivatives of this compound have been explored as bioactive agents in crop protection formulations, offering new solutions for agricultural challenges.

The future prospects of Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate are vast and multifaceted. Ongoing research aims to uncover new biological activities and optimize its pharmacokinetic properties. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of molecular interactions continues to evolve, Ethyl 4-(imidazo[1,2-A]pyridin-3-yl)benzoate is poised to play a pivotal role in shaping the future of chemical biology and drug discovery.